Cas no 887973-54-8 (5-(2-(Trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 5-(2-(Trifluoromethyl)phenyl)nicotinic acid
• CAS No: 887973-54-8
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD06410274
• CID: 1033732
• PubChem ID: 20100230
• Update Time: 2025-06-09

5-(2-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Trifluoromethyl)phenyl)nicotinic acid
• 5-[2-(TRIFLUOROMETHYL)PHENYL]NICOTINIC ACID
• PCDJSPQHMSCSRI-UHFFFAOYSA-N
• MFCD06410274
• AB24274
• DTXSID30602516
• 5-(2-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• A842907
• 5-(2-(trifluoromethyl)phenyl)pyridine-3-carboxylic acid
• 5-[2-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• AKOS004122908
• J-516074
• 5-(2-(Trifluoromethyl)phenyl)nicotinicacid
• 887973-54-8
• DB-295612
• AT44593

• MDL： MFCD06410274
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-4-2-1-3-10(11)8-5-9(12(18)19)7-17-6-8/h1-7H,(H,18,19)
• InChI Key： PCDJSPQHMSCSRI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 267.05071298g/mol
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-(Trifluoromethyl)phenyl)nicotinic acid

5-(2-(Trifluoromethyl)phenyl)nicotinic acid (CAS No. 887973-54-8): An Overview of a Promising Compound in Medicinal Chemistry

5-(2-(Trifluoromethyl)phenyl)nicotinic acid (CAS No. 887973-54-8) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-(2-(Trifluoromethyl)phenyl)nicotinic acid.

Chemical Structure and Properties

5-(2-(Trifluoromethyl)phenyl)nicotinic acid is a derivative of nicotinic acid (vitamin B3) with a trifluoromethyl-substituted phenyl group attached to the pyridine ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The compound has a molecular formula of C₁₃H₉F₃₂, with a molecular weight of approximately 264.21 g/mol. It is typically found as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol.

Synthesis Methods

The synthesis of 5-(2-(Trifluoromethyl)phenyl)nicotinic acid has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the coupling of 2-trifluoromethylbenzyl bromide with nicotinamide followed by hydrolysis to form the carboxylic acid. Another method involves the palladium-catalyzed cross-coupling reaction between 5-bromonicotinic acid and 2-trifluoromethylphenylboronic acid. These synthetic routes are well-documented and have been optimized to yield high-purity products suitable for further biological evaluation.

Biological Activities

5-(2-(Trifluoromethyl)phenyl)nicotinic acid has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its ability to act as a potent agonist for nicotinic acetylcholine receptors (nAChRs). These receptors play crucial roles in various physiological processes, including neurotransmission, cognitive function, and pain modulation. Research has shown that 5-(2-(Trifluoromethyl)phenyl)nicotinic acid can selectively activate specific subtypes of nAChRs, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its effects on nAChRs, 5-(2-(Trifluoromethyl)phenyl)nicotinic acid has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This anti-inflammatory activity suggests potential applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments

The potential clinical applications of 5-(2-(Trifluoromethyl)phenyl)nicotinic acid are currently being explored through preclinical and early-stage clinical trials. Recent studies have focused on evaluating its efficacy in animal models of neurological disorders and inflammatory diseases. For example, a study published in the Journal of Medicinal Chemistry reported that treatment with 5-(2-(Trifluoromethyl)phenyl)nicotinic acid significantly improved cognitive function in mice with Alzheimer's disease-like symptoms. Another study in the Journal of Pharmacology and Experimental Therapeutics demonstrated that this compound reduced inflammation and pain in rat models of arthritis.

Beyond these initial findings, ongoing research aims to optimize the pharmacokinetic properties of 5-(2-(Trifluoromethyl)phenyl)nicotinic acid. This includes improving its bioavailability, reducing potential side effects, and enhancing its therapeutic index. These efforts are crucial for advancing this compound from preclinical studies to clinical trials and ultimately to market approval.

Safety Considerations and Future Directions

The safety profile of 5-(2-(Trifluoromethyl)phenyl)nicotinic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 5-(2-(Trifluoromethyl)phenyl)nicotinic acid (CAS No. 887973-54-8) represents a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry.